2-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H14FN5O3/c19-12-3-5-13(6-4-12)24-17-15(9-22-24)18(26)23(11-21-17)10-16(25)20-8-14-2-1-7-27-14/h1-7,9,11H,8,10H2,(H,20,25)
• InChI Key: IODUGAXAMVELEL-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)F
• Molecular Formula: C18H14FN5O3
• Molecular Weight: 367.3 g/mol

Description

2-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C18H14FN5O3 and its molecular weight is 367.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been synthesized and characterized in studies focusing on developing new chemical entities. For instance, Lin and Weaner (2012) described the synthesis of a similar stable isotope-labeled antibacterial agent, highlighting the compound's potential in pharmaceutical chemistry (Lin & Weaner, 2012).

Antitumor Activity

• El-Morsy et al. (2017) synthesized a series of pyrazolo[3,4-d]pyrimidine derivatives, including similar compounds, and evaluated their antitumor activity against human breast adenocarcinoma cell lines. This suggests potential applications in cancer research and therapy (El-Morsy, El-Sayed, & Abulkhair, 2017).

Neuroinflammation Imaging

• Novel pyrazolo[1,5-a]pyrimidines were synthesized and evaluated by Damont et al. (2015) for their potential in binding the translocator protein 18 kDa (TSPO). This protein is recognized as a biomarker of neuroinflammatory processes, indicating the compound's relevance in neurology and imaging (Damont et al., 2015).

Antimicrobial Activity

• Bondock et al. (2008) and El-Sayed et al. (2017) synthesized pyrazolo[3,4-d]pyrimidine derivatives, demonstrating moderate to outstanding antimicrobial activity against various bacterial and fungal strains. This suggests the compound's importance in developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008), (El-Sayed, Ibrahim, Soltan, & Abo-Kul, 2017).

Antioxidant and Anti-Inflammatory Properties

• El‐Mekabaty (2015) and Sunder et al. (2013) explored derivatives of pyrazolo[3,4-d]pyrimidin-4-one for their antioxidant activities, highlighting potential applications in oxidative stress-related diseases (El‐Mekabaty, 2015), (Sunder & Maleraju, 2013).

Applications in Drug Design

• In the context of drug discovery, the compound has been used as a framework for designing novel therapeutics. For example, Li et al. (2016) investigated derivatives for their potential in treating psoriasis, illustrating the compound's versatility in medicinal chemistry (Li et al., 2016).